Cas no 1805306-39-1 (Ethyl 3-(difluoromethyl)-5-fluoropyridine-2-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-5-fluoropyridine-2-carboxylate
• CAS No: 1805306-39-1
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4922434
• Update Time: 2025-06-25

Ethyl 3-(difluoromethyl)-5-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-5-fluoropyridine-2-carboxylate

• Inchi： 1S/C9H8F3NO2/c1-2-15-9(14)7-6(8(11)12)3-5(10)4-13-7/h3-4,8H,2H2,1H3
• InChI Key： UVMDSUUFZNNAAH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CN=C1C(=O)OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-5-fluoropyridine-2-carboxylate

Ethyl 3-(difluoromethyl)-5-fluoropyridine-2-carboxylate (CAS No. 1805306-39-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)-5-fluoropyridine-2-carboxylate, identified by its CAS number 1805306-39-1, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and electronic properties. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and anti-inflammatory pathways. The presence of both difluoromethyl and fluoropyridine moieties imparts distinct reactivity and metabolic stability, making it an attractive scaffold for drug development.

The difluoromethyl group is a well-documented pharmacophore that enhances the lipophilicity and metabolic stability of drug candidates, while the fluoropyridine core is known for its ability to modulate receptor binding affinity and selectivity. Recent studies have highlighted the utility of this compound in the design of novel antiviral and anticancer agents. For instance, researchers have leveraged its structural framework to develop inhibitors targeting viral proteases and kinases, demonstrating its potential in combating emerging infectious diseases.

In the realm of medicinal chemistry, Ethyl 3-(difluoromethyl)-5-fluoropyridine-2-carboxylate has been employed in the synthesis of small-molecule modulators of inflammatory pathways. The fluorinated pyridine ring contributes to favorable interactions with biological targets, while the ester functionality provides a versatile handle for further chemical modifications. This has enabled the development of compounds with enhanced binding affinity and reduced off-target effects, which are critical factors in drug optimization.

The compound's synthetic accessibility also makes it a valuable tool for academic and industrial research. Modern synthetic methodologies have refined protocols for its preparation, allowing for scalable production without compromising purity or yield. These advancements have facilitated its use in high-throughput screening campaigns and library synthesis efforts, accelerating the discovery of novel therapeutic agents.

Recent breakthroughs in computational chemistry have further illuminated the potential of Ethyl 3-(difluoromethyl)-5-fluoropyridine-2-carboxylate as a building block. Molecular modeling studies have revealed insights into its interactions with biological macromolecules, guiding rational drug design strategies. By integrating experimental data with computational predictions, researchers can predictively assess the efficacy and safety of derivatives derived from this scaffold.

The pharmaceutical industry has recognized the significance of fluorinated heterocycles like Ethyl 3-(difluoromethyl)-5-fluoropyridine-2-carboxylate, incorporating it into various drug discovery programs. Its role in generating lead compounds with improved pharmacokinetic profiles underscores its importance in modern medicinal chemistry. As research continues to uncover new therapeutic applications, this compound is poised to remain a cornerstone in the development of next-generation pharmaceuticals.

The versatility of Ethyl 3-(difluoromethyl)-5-fluoropyridine-2-carboxylate extends beyond its use as an intermediate; it also serves as a model system for studying fluorinated molecule behavior in biological systems. Investigations into its metabolic fate and toxicological profile have provided valuable insights into how fluorine substitution influences drug disposition and safety. These findings are instrumental in guiding future synthetic efforts to maximize therapeutic benefit while minimizing adverse effects.

In conclusion, Ethyl 3-(difluoromethyl)-5-fluoropyridine-2-carboxylate(CAS No. 1805306-39-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with recent discoveries in medicinal chemistry and computational biology, position it as a pivotal compound for drug development. As research progresses, its applications are expected to expand, further solidifying its role as a key intermediate in the synthesis of innovative therapeutics.